Cas no 1105220-01-6 (N-[(4-chlorophenyl)methyl]-5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide)

• Product name: N-[(4-chlorophenyl)methyl]-5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide
• CAS No: 1105220-01-6
• MF: C₁₅H₁₅ClN₂O₃
• MW: 306.744202852249
• CID: 6578079

N-[(4-chlorophenyl)methyl]-5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide
• N-[(4-chlorophenyl)methyl]-5-methoxy-1-methyl-4-oxopyridine-2-carboxamide
• 2-Pyridinecarboxamide, N-[(4-chlorophenyl)methyl]-1,4-dihydro-5-methoxy-1-methyl-4-oxo-

• Inchi： 1S/C15H15ClN2O3/c1-18-9-14(21-2)13(19)7-12(18)15(20)17-8-10-3-5-11(16)6-4-10/h3-7,9H,8H2,1-2H3,(H,17,20)
• InChI Key： MAXDFZXDQORXFY-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(Cl)C=C2)=O)N(C)C=C(OC)C(=O)C=1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 528.2±50.0 °C(Predicted)
• pka: 15.02±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on N-[(4-chlorophenyl)methyl]-5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide

Comprehensive Overview of N-[(4-chlorophenyl)methyl]-5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide (CAS No. 1105220-01-6)

The compound N-[(4-chlorophenyl)methyl]-5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide, identified by its CAS number 1105220-01-6, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dihydropyridine core and a chlorophenyl substituent, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of dihydropyridine derivatives in drug discovery?" and "How does the chlorophenyl group influence biological activity?"

Chemically, N-[(4-chlorophenyl)methyl]-5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide belongs to the dihydropyridine family, a class known for its versatility in medicinal chemistry. The presence of a methoxy group at the 5-position and a methyl group at the 1-position enhances its stability and modulates its electronic properties. Researchers frequently investigate its potential as a kinase inhibitor or receptor modulator, given the growing demand for targeted therapies in diseases like cancer and inflammation. Searches for "dihydropyridine-based kinase inhibitors" or "chlorophenyl carboxamide applications" reflect the compound's relevance in these fields.

In agrochemical applications, the chlorophenyl moiety in CAS 1105220-01-6 suggests possible pesticidal or herbicidal activity, aligning with trends in sustainable crop protection. Questions like "How do chlorophenyl derivatives contribute to agrochemical innovation?" highlight the intersection of this compound with eco-friendly farming solutions. Its carboxamide group further supports interactions with biological targets, making it a candidate for structure-activity relationship (SAR) studies.

Synthesis and analytical characterization of N-[(4-chlorophenyl)methyl]-5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide often involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure purity and reproducibility, critical for regulatory compliance and industrial scaling. The compound's CAS registry entry (1105220-01-6) serves as a key reference for researchers validating its identity.

Emerging trends in AI-driven drug discovery have also spotlighted dihydropyridine derivatives like this compound. Machine learning models trained on chemical databases frequently identify such scaffolds for virtual screening, addressing queries like "Can AI predict the bioactivity of dihydropyridine carboxamides?" This synergy between computational and experimental approaches accelerates the identification of promising candidates.

In summary, N-[(4-chlorophenyl)methyl]-5-methoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide (CAS 1105220-01-6) exemplifies the intersection of traditional medicinal chemistry and modern technological advancements. Its structural features and diverse applications continue to inspire research across multiple disciplines, answering pressing questions in both academia and industry.